Cas no 96472-47-8 (2-Hexyl-1,3,6,2-dioxazaborocane)

• Product Name: 2-Hexyl-1,3,6,2-dioxazaborocane
• CAS No: 96472-47-8
• MF: C₁₀H₂₂BNO₂
• MW: 199.09818315506
• CID: 828869
• PubChem ID: 55253112
• Update Time: 2024-10-25

2-Hexyl-1,3,6,2-dioxazaborocane Chemical and Physical Properties

Names and Identifiers

• 2-Hexyl-1,3,6,2-dioxazaborocane
• 1-Hexaneboronic acid, cyclic iminodiethylene ester
• 1-Hexaneboronic acid, cyclic diester with 2,2′-iminodiethanol (7CI)
• 1-Hexaneboronic acid, iminodiethylene ester (6CI)
• 2-Hexyltetrahydro-4H-1,3,6,2-dioxazaborocine (ACI)
• N-HEXYLBORONIC ACID DIETHANOLAMINE ESTER
• AKOS006286735
• 96472-47-8
• DTXSID10716968
• CS-0190066
• D71298

• MDL： MFCD08274480
• Inchi： 1S/C10H22BNO2/c1-2-3-4-5-6-11-13-9-7-12-8-10-14-11/h12H,2-10H2,1H3
• InChI Key： PVDFIELIQQRDBY-UHFFFAOYSA-N
• SMILES： O1CCNCCOB1CCCCCC

Computed Properties

• Exact Mass: 199.17400
• Monoisotopic Mass: 199.1743591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 0.962
• Boiling Point: 350.101°C at 760 mmHg
• Flash Point: 165.536°C
• Refractive Index: 1.446
• PSA: 30.49000
• LogP: 2.02010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters